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Compound of Interest

Compound Name: octahydro-2H-1,4-benzoxazine

Cat. No.: B1317814

Essential Safety and Handling Guide for
Octahydro-2H-1,4-benzoxazine

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
octahydro-2H-1,4-benzoxazine, tailored for research, scientific, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety regulations.

Chemical Identifier:
e Name: Octahydro-2H-1,4-benzoxazine
e CAS Number: 52769-11-6

e Molecular Formula: CsHisNOJ[1]

Hazard Identification and Personal Protective
Equipment

Octahydro-2H-1,4-benzoxazine is classified with specific hazards that necessitate the use of
appropriate personal protective equipment (PPE). The Globally Harmonized System (GHS)
classification indicates it is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1317814?utm_src=pdf-interest
https://www.benchchem.com/product/b1317814?utm_src=pdf-body
https://www.benchchem.com/product/b1317814?utm_src=pdf-body
https://www.scbt.com/p/octahydro-2h-1-4-benzoxazine-52769-11-6
https://www.benchchem.com/product/b1317814?utm_src=pdf-body
https://fluorochem.co.uk/product/F368087/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

A summary of the required personal protective equipment is provided in the table below.

PPE Category

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or
glasses with side shields
(conforming to EN166 or
OSHA 29 CFR 1910.133
standards).[3]

To prevent eye contact and

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Inspect gloves for

integrity before each use.[4]

To prevent skin contact and

irritation.[2]

Skin and Body Protection

Laboratory coat. Protective
clothing as necessary to

prevent skin exposure.

To protect against accidental

skin contact.

Respiratory Protection

Use only in a well-ventilated
area or outdoors. If ventilation
is inadequate, use a suitable
respirator.[2]

To avoid inhalation and

potential respiratory irritation.

[2]

Operational Plan for Handling

Strict adherence to the following step-by-step procedure is mandatory to ensure safety during

the handling of octahydro-2H-1,4-benzoxazine.

Experimental Protocol for Handling:
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e Preparation:
o Ensure the work area is well-ventilated, preferably within a chemical fume hood.
o Assemble all necessary equipment and reagents before handling the chemical.
o Don the required personal protective equipment as detailed in the table above.

e Handling:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

[¢]

Do not eat, drink, or smoke when using this product.[2]

[¢]

Wash hands and any exposed skin thoroughly after handling.[2]

[e]

Prevent the chemical from coming into contact with eyes, skin, or clothing.[3][5]
e Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

o Store away from incompatible materials such as strong oxidizing agents and strong
reducing agents.[5]

Disposal Plan

Proper disposal of octahydro-2H-1,4-benzoxazine and its contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Procedure:

o Personal Protective Equipment (PPE): Wear all required PPE as specified above before
handling any chemical waste.

o Waste Segregation and Collection:

o Collect all waste containing octahydro-2H-1,4-benzoxazine, including contaminated
consumables (e.g., pipette tips, gloves, weighing paper), in a designated and properly
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labeled, sealable waste container.[4]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.[4]

e Labeling:

o Clearly label the waste container with the full chemical name: "Octahydro-2H-1,4-
benzoxazine Waste".

o Include appropriate hazard warnings, such as "Harmful" and "Irritant".[2][4]
o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[4]

» Final Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal plant, in
accordance with local, regional, and national regulations.[2][3][4]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of octahydro-
2H-1,4-benzoxazine.
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Operational Handling Workflow

1. Preparation
- Work in ventilated area
- Assemble equipment
- Don PPE

l

2. Handling
- Avoid inhalation/contact
- No eating/drinking
- Wash hands after

l

3. Storage
- Tightly closed container
- Cool, dry, ventilated area

Click to download full resolution via product page

Caption: Workflow for handling octahydro-2H-1,4-benzoxazine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1317814?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow

(1. Wear Appropriate PPE)

2. Segregate and Collect Waste
- Use designated container

'

3. Label Waste Container
- Chemical name and hazards

'

4. Store Waste Securely
- Ventilated area

'

5. Final Disposal
- Approved hazardous waste facility
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Caption: Step-by-step disposal plan for octahydro-2H-1,4-benzoxazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling octahydro-
2H-1,4-benzoxazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317814#personal-protective-equipment-for-
handling-octahydro-2h-1-4-benzoxazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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